2-Chloro-6-(3-methoxyphenyl)pyridine

• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol
• IUPAC Name: 2-chloro-6-(3-methoxyphenyl)pyridine
• InChI: InChI=1S/C12H10ClNO/c1-15-10-5-2-4-9(8-10)11-6-3-7-12(13)14-11/h2-8H,1H3
• InChI Key: ZFQWHWPVIVXSQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC(=CC=C2)Cl

Description

2-Chloro-6-(3-methoxyphenyl)pyridine is a useful research compound. Its molecular formula is C12H10ClNO and its molecular weight is 219.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of m-methoxy-phenylboronic acid (10 g, 65.8 mmol), 2,6-dichloropyridine (9.7 g, 65.8 mmol), potassium carbonate (27.3 g, 197.4 mmol), triphenylphosphine (2.07 g., 7.9 mmol), dimethoxyethane 250 mL and water 80 mL was prepared. Nitrogen was bubbled directly in the mixture for 20 minutes. Then palladium acetate was added (0.44 g, 2.0 mmol). Nitrogen was bubbled again in the mixture for another minutes. The mixture was heated to reflux under nitrogen overnight. The reaction mixture was cooled to room temperature. The organic layer was separated and the aqueous layer was extracted with dichloromethane. The combined organic layers were dried over magnesium sulfate, filtered and evaporated. The mixture was purified by silica column with up to 10% ethyl acetate in hexanes to gain 6.5 g colorless oil (45%).